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Compound of Interest

Compound Name: 3,5-Dichloropyridazine

Cat. No.: B104411 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical protocols for the handling and disposal of

3,5-Dichloropyridazine (CAS No. 1837-55-4). Adherence to these procedures is essential for

ensuring the safety of researchers, scientists, and drug development professionals. By

implementing these guidelines, you contribute to a safer laboratory environment and the

integrity of your research.

Hazard Profile and Immediate Safety Precautions
3,5-Dichloropyridazine is a chemical compound that requires careful handling due to its

potential health risks. It is classified as harmful if swallowed, can cause skin and serious eye

irritation, and may lead to respiratory irritation.[1][2][3][4] Immediate implementation of

appropriate personal protective equipment (PPE) and handling protocols is mandatory to

prevent exposure.

Personal Protective Equipment (PPE) Requirements
A comprehensive array of PPE is necessary when working with 3,5-Dichloropyridazine to

minimize exposure risks. The following table summarizes the required equipment.
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Body Part
Personal Protective
Equipment

Standard/Specification

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles. A face shield is also

recommended.

Conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US).

[1]

Hands Chemical-resistant gloves.
Nitrile or butyl rubber gloves

are recommended.[1][5]

Body
Laboratory coat or appropriate

protective clothing.

Should be worn to prevent skin

contact.[1][5]

Respiratory

An N95 dust mask or a

NIOSH/MSHA approved

respirator.

A respirator is necessary if

ventilation is inadequate or

dust is generated.[1][5]

Operational Plan: Handling and Storage Protocols
Proper handling and storage are critical for maintaining the chemical integrity of 3,5-
Dichloropyridazine and ensuring personnel safety.

Handling:

Always work in a well-ventilated area, preferably within a certified chemical fume hood, to

minimize the inhalation of dust or vapors.[1][5]

Avoid all direct contact with skin, eyes, and clothing.[1]

Minimize dust generation during handling procedures.[1]

Thoroughly wash hands with soap and water after handling the compound.[1]

Eating, drinking, and smoking are strictly prohibited in areas where this chemical is handled.

[1]

Storage:
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Store 3,5-Dichloropyridazine in a tightly closed container.[1]

The storage area should be cool, dry, and well-ventilated.[1]

Keep the compound away from incompatible substances, such as strong oxidizing agents.[1]

Emergency Procedures: Accidental Exposure
In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Type First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][6]

Skin Contact

Flush skin with plenty of soap and water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical aid if irritation

develops or persists.[1]

Inhalation

Remove from exposure to fresh air immediately.

If the individual is not breathing, give artificial

respiration. If breathing is difficult, administer

oxygen. Seek medical aid.[1][4]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water. Never

give anything by mouth to an unconscious

person. Get medical aid immediately.[1]

Spill Management Protocol
Immediate and correct response to a spill is critical to contain the hazard.

Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate

ventilation.[5]
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Containment: For solid spills, carefully sweep or scoop the material to avoid generating dust.

For liquid spills, use an inert absorbent material such as vermiculite or sand.[5]

Collection: Place the absorbed or collected material into a clearly labeled and sealed

container designated for hazardous waste.[5]

Decontamination: Clean the spill area with a suitable solvent, followed by washing with soap

and water. All cleaning materials must also be disposed of as hazardous waste.[5]

Disposal Plan: Hazardous Waste Management
The disposal of 3,5-Dichloropyridazine must be managed as hazardous waste.

Waste Segregation: Halogenated organic compounds should be collected separately from

other waste streams.[1]

Containerization: Use a dedicated, properly labeled, and leak-proof waste container

compatible with chlorinated organic compounds. Keep the container securely closed except

when adding waste.[1][5]

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "3,5-Dichloropyridazine". Include the approximate concentration, quantity, and the

date the waste was first added.[1][5]

Final Disposal: The recommended method for the final disposal of chlorinated organic

compounds is incineration at a licensed hazardous waste facility. Contact your institution's

Environmental Health and Safety (EHS) department or a licensed contractor to arrange for

pickup and disposal.[5]

Experimental Workflow: Safe Handling of 3,5-
Dichloropyridazine
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Contingency

Preparation
- Review SDS

- Assemble all necessary PPE

Engineering Controls
- Work within a certified chemical fume hood

- Ensure proper ventilation

Proceed to

Handling
- Weigh and transfer 3,5-Dichloropyridazine

- Minimize dust generation
- Avoid contact

Proceed to

Post-Handling
- Decontaminate work surfaces

- Wash hands thoroughly

Upon completion

Storage
- Store in a tightly sealed, labeled container
- Place in a cool, dry, well-ventilated area

Store or

Waste Disposal
- Collect waste in a labeled, leak-proof container

- Segregate as halogenated waste

Dispose

Emergency Preparedness
- Know location of safety shower and eyewash station

- Have spill kit readily available

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3,5-Dichloropyridazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_5_Dichloropyridine.pdf
https://www.cpachem.com/msds?num=SB33340&dnl=sd_-_3%2C6-Dichloropyridazine_%5BCAS_141-30-0%5D_%28SB33340%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3_6-Dichloropyridazine
https://www.fishersci.com/store/msds?partNumber=AAA14795&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_3_5_Dichloropyridine_A_Guide_for_Laboratory_Professionals.pdf
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.benchchem.com/product/b104411#personal-protective-equipment-for-handling-3-5-dichloropyridazine
https://www.benchchem.com/product/b104411#personal-protective-equipment-for-handling-3-5-dichloropyridazine
https://www.benchchem.com/product/b104411#personal-protective-equipment-for-handling-3-5-dichloropyridazine
https://www.benchchem.com/product/b104411#personal-protective-equipment-for-handling-3-5-dichloropyridazine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b104411?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

